Cas no 851202-94-3 (1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile)

• Product name: 1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• CAS No: 851202-94-3
• MF: C₁₂H₁₂N₂O
• Molecular Weight: 200.2365
• MDL: MFCD04035722
• CID: 1833051
• PubChem ID: 18526423

1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile Properties

Names and Identifiers

• 1-Acetyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• 1-Acetyl-1,2,3,4-tetrahydro-6-quinolinecarbonitrile
• 1-Acetyl-1,2,3,4-tetrahydrochinolin-6-carbonitril
• LogP
• 1-acetyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile
• 6-QUINOLINECARBONITRILE, 1-ACETYL-1,2,3,4-TETRAHYDRO-
• 1-ACETYL-3,4-DIHYDRO-2H-QUINOLINE-6-CARBONITRILE
• 5035AJ
• SBB092615
• TRA0055045
• SY029115
• AS-32652
• XH0659
• CS-0456222
• DB-363194
• BJB20294
• SCHEMBL4299468
• 851202-94-3
• MFCD04035722
• AKOS025243993
• 1-Acetyl-1 pound not2 pound not3 pound not4-tetrahydroquinoline-6-carbonitrile

• MDL： MFCD04035722
• Inchi： 1S/C12H12N2O/c1-9(15)14-6-2-3-11-7-10(8-13)4-5-12(11)14/h4-5,7H,2-3,6H2,1H3
• InChIKey： OUSBYSBWTAUELS-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N1C2C([H])=C([H])C(C#N)=C([H])C=2C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• 精确分子量: 200.09500
• 同位素质量: 200.095
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 15
• 可旋转化学键数量: 0
• 复杂度: 304
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.4
• 拓扑分子极性表面积: 44.1

Experimental Properties

• Density: 1.2
• Boiling Point: 458°C at 760 mmHg
• 闪点: 230.8°C
• Refractive Index: 1.593
• PSA: 44.10000
• LogP: 1.92238

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides